1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone
• InChI: InChI=1S/C20H24N2O2S/c1-16-7-9-17(10-8-16)25-15-20(23)22-13-11-21(12-14-22)18-5-3-4-6-19(18)24-2/h3-10H,11-15H2,1-2H3
• InChI Key: RZZLUAXBGBVXTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine, also known as MeOPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MeOPP is a piperazine derivative that has been synthesized through a multi-step process.

Mechanism of Action

1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine acts as a dopamine D2 receptor agonist and a serotonin 5-HT1A receptor antagonist. It has been found to increase the release of dopamine and inhibit the reuptake of dopamine in the brain, leading to an increase in dopamine levels. 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine also inhibits the binding of serotonin to the 5-HT1A receptor, leading to a decrease in serotonin levels. These actions contribute to the potential therapeutic effects of 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine.
Biochemical and Physiological Effects:
1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has been found to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, leading to an increase in locomotor activity and a decrease in anxiety-like behavior in animal models. 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has also been found to have neuroprotective effects, protecting neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has also been found to have high affinity and selectivity for dopamine D2 receptors and serotonin 5-HT1A receptors. However, one limitation of 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine is that it has a short half-life, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine. One potential direction is the development of new drugs that target dopamine D2 receptors and serotonin 5-HT1A receptors for the treatment of various diseases. Another direction is the study of the role of neurotransmitters in the brain and the development of new tools for studying these processes. Additionally, the potential neuroprotective effects of 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine warrant further investigation for their potential therapeutic applications.

Synthesis Methods

1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzaldehyde with 4-methylthiophenol to form 2-methoxy-4-(methylthio)benzaldehyde. This intermediate is then reacted with piperazine and acetic anhydride to form 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine. The synthesis method has been optimized to yield 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine in high purity and yield.

Scientific Research Applications

1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has been found to have potential applications in various fields of scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(2-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has also been studied for its potential use as a tool for studying the role of neurotransmitters in the brain and for the development of new drugs that target specific receptors.